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Compound of Interest

Compound Name:
4-Propoxy-3-pyrrolidin-1-ylmethyl-

benzaldehyde

CAS No.: 917561-88-7

Cat. No.: B2538947

Get Quote

Protein kinases are a vast and crucial class of enzymes that regulate a majority of cellular

processes by catalyzing the phosphorylation of specific substrates.[1] This fundamental role in

signal transduction makes them central to cell growth, differentiation, and apoptosis.[1]

Consequently, the dysregulation of kinase activity is a hallmark of numerous diseases, most

notably cancer, driving extensive drug discovery efforts.[1][2] Over 80 kinase inhibitors have

gained clinical approval, underscoring their therapeutic significance.[3]

The journey to a successful kinase inhibitor is an intricate process of design, synthesis, and

rigorous testing. The choice of the initial chemical scaffold is paramount. Substituted

benzaldehydes represent a highly versatile and privileged starting point for this journey. Their

inherent reactivity and the diverse array of commercially available derivatives provide a rich

foundation for building extensive and structurally diverse compound libraries. The aldehyde

group serves as a reactive handle for various chemical transformations, while the benzene ring

can be functionalized to explore critical interactions within the kinase active site, enabling

meticulous Structure-Activity Relationship (SAR) studies.[4][5][6]
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This guide provides a comprehensive overview of the workflow for developing novel kinase

inhibitors, starting from the strategic synthesis of a library based on the substituted

benzaldehyde scaffold, through multi-tiered screening cascades, to the initial stages of lead

optimization.

Section 1: The Drug Discovery Workflow: An
Integrated Approach
The development of a kinase inhibitor is not a linear path but an iterative cycle of design,

synthesis, and evaluation. The goal is to progressively refine a molecule's properties to achieve

high potency against the desired kinase target, selectivity across the human kinome, and

favorable drug-like characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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